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Compound of Interest

4-(Bromomethyl)-3-
Compound Name:
iodobenzonitrile

Cat. No.: B180738

An In-depth Technical Guide on 4-(Bromomethyl)-3-iodobenzonitrile

This technical guide provides a comprehensive overview of the physical properties, synthesis,
and handling of 4-(Bromomethyl)-3-iodobenzonitrile, a key intermediate in various synthetic
applications. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Core Physical and Chemical Properties

4-(Bromomethyl)-3-iodobenzonitrile is a halogenated aromatic compound. Its structure
incorporates a benzonitrile scaffold with both a bromomethyl and an iodo substituent, making it
a versatile reagent for introducing the 4-cyano-2-iodobenzyl moiety in organic synthesis.

Table 1: Physical and Chemical Properties of 4-(Bromomethyl)-3-iodobenzonitrile
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Property Value Source
CAS Number 182287-63-4 [1]
Molecular Formula CsHsBrIN [1]
Molecular Weight 321.94 g/mol [1]
Boiling Point 349.5 £ 37.0 °C (Predicted) [1]
Density 2.15 £ 0.1 g/cm3 (Predicted) [1]
Appearance Off-white powder [1]

Experimental Protocols
Synthesis of 4-(Bromomethyl)-3-iodobenzonitrile

The synthesis of 4-(Bromomethyl)-3-iodobenzonitrile can be achieved via the radical
bromination of 3-iodo-4-methylbenzonitrile. This reaction, often a variation of the Wohl-Ziegler
bromination, utilizes N-Bromosuccinimide (NBS) as the bromine source and a radical initiator
like azobisisobutyronitrile (AIBN).

Materials:

e 3-iodo-4-methylbenzonitrile

e N-Bromosuccinimide (NBS)

o Azobisisobutyronitrile (AIBN)

e Anhydrous carbon tetrachloride (CCla) or other suitable non-polar solvent
» Deionized water

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:
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« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-
iodo-4-methylbenzonitrile in anhydrous carbon tetrachloride.

e Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN to the solution.

e Heat the reaction mixture to reflux. The reaction can be initiated with a UV lamp if necessary.
» Monitor the progress of the reaction using Thin-Layer Chromatography (TLC).

e Once the starting material is consumed, cool the mixture to room temperature.

« Filter the mixture to remove the succinimide byproduct.

e Wash the filtrate with deionized water and then with brine.

o Dry the organic layer over anhydrous sodium sulfate.

» Remove the solvent under reduced pressure to yield the crude product.

e The crude 4-(Bromomethyl)-3-iodobenzonitrile can be further purified by recrystallization
from a suitable solvent system (e.g., ethanol/water).

Visualized Experimental Workflow

The following diagram illustrates the synthetic pathway for 4-(Bromomethyl)-3-
iodobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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